Cas no 2172251-82-8 (9H-fluoren-9-ylmethyl N-(8-amino-6-methylisoquinolin-5-yl)carbamate)

• Product Name: 9H-fluoren-9-ylmethyl N-(8-amino-6-methylisoquinolin-5-yl)carbamate
• CAS No: 2172251-82-8
• MF: C₂₅H₂₁N₃O₂
• MW: 395.453145742416
• CID: 6046181
• PubChem ID: 165589553
• Update Time: 2025-07-22

9H-fluoren-9-ylmethyl N-(8-amino-6-methylisoquinolin-5-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 9H-fluoren-9-ylmethyl N-(8-amino-6-methylisoquinolin-5-yl)carbamate
• EN300-1609881
• 2172251-82-8

• Inchi： 1S/C25H21N3O2/c1-15-12-23(26)21-13-27-11-10-20(21)24(15)28-25(29)30-14-22-18-8-4-2-6-16(18)17-7-3-5-9-19(17)22/h2-13,22H,14,26H2,1H3,(H,28,29)
• InChI Key： BMKIYDSKWBTZSD-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C)C=C(C2C=NC=CC1=2)N)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 395.16337692g/mol
• Monoisotopic Mass: 395.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 77.2Ų

Additional information on 9H-fluoren-9-ylmethyl N-(8-amino-6-methylisoquinolin-5-yl)carbamate

Introduction to 9H-fluoren-9-ylmethyl N-(8-amino-6-methylisoquinolin-5-yl)carbamate (CAS No. 2172251-82-8)

9H-fluoren-9-ylmethyl N-(8-amino-6-methylisoquinolin-5-yl)carbamate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2172251-82-8, represents a convergence of structural complexity and potential biological activity, making it a subject of intense research interest. The molecular framework of this compound integrates elements from two distinct heterocyclic systems: fluorene and isoquinoline, which are well-documented for their diverse pharmacological properties.

The structural composition of 9H-fluoren-9-ylmethyl N-(8-amino-6-methylisoquinolin-5-yl)carbamate is characterized by a carbamate linkage connecting a fluorenylmethyl group to an amino-substituted, methylated isoquinoline ring system. This configuration not only imparts a high degree of steric hindrance but also creates multiple potential sites for interactions with biological targets. Such structural features are often exploited in the design of molecules aimed at modulating enzyme activity or binding to specific receptors.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of bioisosteres and structural analogs as means to optimize drug candidates. The compound in question exemplifies this trend, as it combines the electron-deficient isoquinoline core with the relatively hydrophobic fluorene moiety, potentially enhancing its solubility and bioavailability while maintaining or improving binding affinity to therapeutic targets. This approach aligns with contemporary drug discovery strategies that emphasize multitarget engagement and structure-based design.

One of the most compelling aspects of 9H-fluoren-9-ylmethyl N-(8-amino-6-methylisoquinolin-5-yl)carbamate is its potential application in addressing unmet medical needs. Current research indicates that derivatives of isoquinoline have shown promise in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. The introduction of the fluorene group into this scaffold may enhance metabolic stability and pharmacokinetic profiles, which are critical factors in drug development. Furthermore, the carbamate functionality can serve as a hinge region for designing molecules that interact with protein kinases or other enzymes involved in disease pathways.

The synthesis of 9H-fluoren-9-ylmethyl N-(8-amino-6-methylisoquinolin-5-yl)carbamate presents both challenges and opportunities for synthetic chemists. The construction of the isoquinoline ring system requires precise control over reaction conditions to avoid unwanted side products, while the subsequent introduction of the fluorenylmethyl group demands careful consideration to ensure regioselectivity. Advances in catalytic methods and transition-metal-catalyzed reactions have made it possible to streamline these synthetic steps, thereby facilitating access to complex molecules like this one.

Recent publications have highlighted the utility of related compounds in preclinical studies. For instance, isoquinoline derivatives have been investigated for their ability to inhibit specific enzymes implicated in cancer progression. Similarly, fluorene-based compounds have demonstrated efficacy in photodynamic therapy due to their ability to generate reactive oxygen species upon light exposure. The combination of these two structural motifs in 9H-fluoren-9-ylmethyl N-(8-amino-6-methylisoquinolin-5-yl)carbamate suggests that it may exhibit synergistic effects when tested against relevant biological models.

The pharmacological evaluation of 9H-fluoren-9-ylmethyl N-(8-amino-6-methylisoquinolin-5-y l)carbamate is currently underway in several research laboratories. Initial studies have focused on assessing its interaction with target proteins through both computational modeling and experimental validation. High-throughput screening (HTS) techniques have been employed to identify potential biological activities, while X-ray crystallography has provided insights into its binding mode at a molecular level. These efforts are crucial for understanding how the compound interacts with its intended targets and for guiding further optimization.

The future prospects for 9H-fluoren-9-y l m eth y l N-(8-amino - 6 - methylisoqu inoxin lin - 5 - yl ) carbamate are promising, given its unique structural features and potential therapeutic applications. As drug discovery continues to evolve toward more personalized and targeted therapies, compounds like this one are likely to play an increasingly important role. Moreover, advancements in synthetic methodologies will continue to enable access to more complex molecular architectures, expanding the arsenal of tools available to medicinal chemists.

In conclusion, 9H-fluoren - 9 - ylmethyl N-(8-amino - 6 - methylisoqu inoxin lin - 5 - yl ) carbamate (CAS No. 2172251 - 82 - 8) stands as a testament to the ingenuity inherent in modern chemical biology research. Its intricate structure and multifaceted potential make it a compelling candidate for further investigation into novel therapeutic strategies. As scientists continue to unravel its biological significance and refine synthetic approaches, this compound is poised to make meaningful contributions to medicine.